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Compound of Interest

Compound Name: 2-Benzimidazolethiol-d4

Cat. No.: B562739

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
2-Benzimidazolethiol-d4, a deuterated analog of 2-Benzimidazolethiol. The information herein
is intended to support research, development, and quality control activities involving this
compound.

Data Presentation: Physical Characteristics

The physical properties of 2-Benzimidazolethiol-d4 are summarized in the table below. For
comparative purposes, data for the non-deuterated form, 2-Benzimidazolethiol, is also included
where available.
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Physical Characteristic

2-Benzimidazolethiol-d4

2-Benzimidazolethiol (for
comparison)

Chemical Formula C7H2D4N2S C7HeN2S
Molecular Weight 154.23 g/mol 150.21 g/mol
Off-white to pale yellow Off-white to pale yellow
Appearance ) )
crystalline powder crystalline powder.[1]
Melting Point 275 ->300 °C 300 - 304 °C.[1]
Boiling Point Not experimentally determined  270.6 = 23.0 °C (Predicted)
Density Not experimentally determined  1.42 g/cm3
o Slightly soluble in water;
- Soluble in Dichloromethane, )
Solubility Soluble in ethanol and
Hexane, Methanol
acetone.[1]
CAS Number 1246816-47-8 583-39-1

Experimental Protocols

Detailed methodologies for determining the key physical characteristics of a solid organic

compound like 2-Benzimidazolethiol-d4 are provided below. These protocols are generalized

and may require optimization based on specific laboratory conditions and equipment.

Determination of Melting Point

The melting point is a critical indicator of purity for a crystalline solid.

Apparatus:

Spatula

Capillary tubes (sealed at one end)

Mortar and pestle (optional, for sample grinding)

Melting point apparatus (e.g., Mel-Temp or similar digital device)
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Procedure:

Ensure the sample of 2-Benzimidazolethiol-d4 is a fine, dry powder. If necessary, gently
grind the crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface.

e Place the capillary tube into the heating block of the melting point apparatus.
o Set the apparatus to heat at a rapid rate initially to determine an approximate melting range.
o Allow the apparatus to cool below the approximate melting point.

e Prepare a new sample and heat at a slower rate (1-2 °C per minute) as the temperature
approaches the expected melting point.

o Record the temperature at which the first liquid is observed (onset of melting) and the
temperature at which the entire solid has transitioned to a liquid (completion of melting). This
range is the melting point of the sample.[1]

Determination of Solubility

Solubility provides insights into the polarity of the compound and is crucial for formulation and
biological studies.

Apparatus:

e Test tubes and rack

o Vortex mixer or stirring rods

o Graduated pipettes or micropipettes
e Analytical balance

Procedure:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b562739?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Weigh a precise amount of 2-Benzimidazolethiol-d4 (e.g., 1-5 mg) and place it into a clean,
dry test tube.

Add a specific volume of the desired solvent (e.g., 1 mL of Dichloromethane, Hexane, or
Methanol) to the test tube.

Agitate the mixture vigorously using a vortex mixer or by stirring with a glass rod for a set
period (e.g., 1-2 minutes).

Visually inspect the solution. If the solid has completely disappeared, it is considered soluble.

If the solid has not fully dissolved, the mixture can be gently warmed to assess for
temperature-dependent solubility.

The solubility can be qualitatively described (e.g., soluble, slightly soluble, insoluble) or
quantitatively determined by adding known amounts of solute to a fixed volume of solvent
until saturation is reached.

Determination of Density (for a Solid Powder)

The density of a powdered solid can be determined using a gas pycnometer or by liquid
displacement if the solid is insoluble in the liquid.

Apparatus:

e Gas pycnometer or a graduated cylinder and a compatible non-solvent liquid

e Analytical balance

Procedure (using Liquid Displacement):

e Weigh a known mass of 2-Benzimidazolethiol-d4 using an analytical balance.
e Select a liquid in which the compound is known to be insoluble.

e Add a known volume of this liquid to a graduated cylinder and record the initial volume (V1).
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o Carefully add the weighed solid to the graduated cylinder, ensuring no liquid splashes out
and that the solid is fully submerged.

o Gently agitate to remove any trapped air bubbles.

e Record the new volume (V2). The volume of the solid is the difference between the final and
initial volumes (V2 - V1).

Calculate the density using the formula: Density = Mass / (V2 - V1).

Mandatory Visualization

The following diagram illustrates a general workflow for the physical and chemical
characterization of a new chemical entity such as 2-Benzimidazolethiol-d4.
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Initial Synthesis and Purification
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Figure 1. Workflow for the physical and chemical characterization of 2-Benzimidazolethiol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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